Cas no 885498-71-5 (2-([1,1'-Biphenyl]-4-yl)-2-aminoacetic acid hydrochloride)

• Product Name: 2-([1,1'-Biphenyl]-4-yl)-2-aminoacetic acid hydrochloride
• CAS No: 885498-71-5
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• MDL: MFCD06202322
• CID: 1056784
• PubChem ID: 24729658
• Update Time: 2025-05-25

2-([1,1'-Biphenyl]-4-yl)-2-aminoacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-([1,1'-Biphenyl]-4-yl)-2-aminoacetic acid hydrochloride
• 2-Amino-2-(4-biphenylyl)acetic Acid Hydrochloride
• Amino(4-biphenylyl)acetic acid hydrochloride (1:1)
• MFCD06202322
• 2-([1,1'-Biphenyl]-4-yl)-2-aminoaceticacidhydrochloride
• SY015837
• FT-0767168
• AC7701
• Y14800
• Amino([1,1'-biphenyl]-4-yl)acetic acid--hydrogen chloride (1/1)
• AB23122
• A861855
• SCHEMBL2745696
• DTXSID30646955
• AKOS022184023
• 2-amino-2-{[1,1'-biphenyl]-4-yl}acetic acid hydrochloride
• 2-amino-2-(4-phenylphenyl)acetic acid;hydrochloride
• 885498-71-5

• MDL： MFCD06202322
• Inchi： 1S/C14H13NO2.ClH/c15-13(14(16)17)12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-9,13H,15H2,(H,16,17);1H
• InChI Key： PMJGRKXYNUYDJL-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1C=CC(=CC=1)C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 263.0713064g/mol
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-([1,1'-Biphenyl]-4-yl)-2-aminoacetic acid hydrochloride

Latest Research Brief on 2-([1,1'-Biphenyl]-4-yl)-2-aminoacetic acid hydrochloride (CAS: 885498-71-5)

In recent years, the compound 2-([1,1'-Biphenyl]-4-yl)-2-aminoacetic acid hydrochloride (CAS: 885498-71-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its biphenyl scaffold and aminoacetic acid moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for 2-([1,1'-Biphenyl]-4-yl)-2-aminoacetic acid hydrochloride. Recent publications have highlighted improved methodologies that enhance yield and purity, making it more accessible for preclinical studies. These advancements are crucial for scaling up production and ensuring reproducibility in further research phases.

Pharmacological investigations have revealed that this compound exhibits notable activity in modulating specific biological pathways. For instance, studies have demonstrated its efficacy as a potential inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has also been a focal point, suggesting its utility in central nervous system (CNS) targeted therapies.

In addition to its therapeutic potential, recent research has explored the safety profile of 2-([1,1'-Biphenyl]-4-yl)-2-aminoacetic acid hydrochloride. Preliminary toxicology studies indicate a favorable safety margin, with minimal adverse effects observed in animal models. These findings support its progression into more advanced stages of drug development.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of this compound. Researchers have identified key structural features that contribute to its bioactivity, paving the way for the design of derivatives with enhanced potency and selectivity.

In conclusion, the latest research on 2-([1,1'-Biphenyl]-4-yl)-2-aminoacetic acid hydrochloride underscores its potential as a versatile scaffold in drug discovery. Continued efforts in synthetic optimization, pharmacological evaluation, and mechanistic studies will be essential to fully realize its therapeutic applications. This compound represents a promising candidate for the development of novel treatments for a range of diseases, particularly those affecting the CNS.